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Compound of Interest

Compound Name: Latanoprost acid

Cat. No.: B1674535

This document provides crucial procedural guidance for the safe handling and disposal of
Latanoprost acid, tailored for researchers, scientists, and drug development professionals.
Adherence to these protocols is vital to ensure personal safety and environmental compliance.

Hazard Identification and Personal Protective
Equipment (PPE)

Latanoprost acid is classified as toxic if swallowed and is suspected of damaging fertility or
the unborn child[1]. It can also cause serious eye irritation[2][3][4]. Therefore, stringent
adherence to PPE protocols is mandatory.

Summary of Required Personal Protective Equipment
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PPE Category

Specification

Standard Compliance

Eye/Face Protection

Airtight protective eyeglasses

or chemical safety goggles.

OSHA 29 CFR 1910.133, EN
166 (EU)[1][5]

Hand Protection

Nitrile rubber gloves, inspected

prior to use.

Regulation (EU) 2016/425, EN
374[1]

Minimum thickness: 0.11 mm

Breakthrough time: 480 min

Body Protection

Laboratory coat, impervious
clothing, or disposable
coveralls. The level of
protection depends on the

quantity handled.

Respiratory Protection

Not generally required for
nuisance exposures. Use in a
well-ventilated area or under a
chemical fume hood. If
exposure limits are exceeded,
use a suitable respirator (e.g.,
type ABEK - EU EN 14387, or
type OV/AG - US NIOSH).

OSHA 29 CFR 1910.134

Operational Plan: Step-by-Step Handling

Procedures

Proper handling techniques are critical to minimize exposure risk. The following workflow

outlines the necessary steps from preparation to post-handling.
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Figure 1. Workflow for Safe Handling of Latanoprost Acid.
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Experimental Protocols:
e Preparation:

o Thoroughly review the Safety Data Sheet (SDS) for Latanoprost acid before beginning
any work[1][2][3][6].

o Don the required PPE as specified in the table above. Ensure gloves are inspected for any
defects before use[1][5].

o Prepare the handling area. All work should be conducted in a well-ventilated space,
preferably within a chemical fume hood[6].

e Handling:

[¢]

Avoid all personal contact, including inhalation of any mists, vapors, or sprays[6][7].

[e]

Do not eat, drink, or smoke in the handling area[1][2][6].

o

When weighing or transferring the substance, take precautions to prevent the generation
of aerosols[3].

o

Keep the container tightly closed when not in use[6]. Recommended storage is in a cool,
dry, and well-ventilated place, often at -20°C[1].

¢ In Case of Exposure:

o If Swallowed: Get emergency medical help immediately. Rinse mouth[1]. Do NOT induce
vomiting|[6].

o If on Skin: Take off immediately all contaminated clothing. Wash off with soap and plenty of
water[1][6].

o If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration[1][6].

o If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing[2][3][4]. If eye irritation persists, get medical
advice/attention[2].
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Disposal Plan: Procedures for Waste Management

Proper disposal of Latanoprost acid and associated materials is essential to prevent
environmental contamination and ensure regulatory compliance.

Step-by-Step Disposal Guidance:
o Waste Segregation:

o All materials contaminated with Latanoprost acid, including unused product, absorbent
materials from spills, and contaminated PPE (gloves, lab coats), should be considered
hazardous waste[6].

o Collect these materials in a suitable, closed, and clearly labeled container for disposal[1]

[6].
e Spill Management:

o In the event of a spill, evacuate non-essential personnel from the area[6][8].

o

Wear appropriate PPE, including respiratory protection if necessary[7].

o

Contain the spill using an inert absorbent material (e.g., diatomite, universal binders)[4][6].

[¢]

Do not let the product enter drains or water courses[1][4].

[¢]

Collect the absorbed material into a suitable container for disposal[6].

o

Decontaminate the spill area and any affected equipment[4].
o Final Disposal:
o Dispose of the waste container through an approved waste disposal plant[6].

o Chemical waste generators must consult and comply with local, regional, and national
hazardous waste regulations to ensure complete and accurate classification and
disposal[6].
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o Dispose of contaminated packaging as you would the unused product[1].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674535?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

